ethyl cyano[4-(2-methoxyphenyl)-2,2-dimethyltetrahydro-2H-pyran-4-yl]acetate

• IUPAC Name: ethyl 2-cyano-2-[4-(2-methoxyphenyl)-2,2-dimethyloxan-4-yl]acetate
• InChI: InChI=1S/C19H25NO4/c1-5-23-17(21)15(12-20)19(10-11-24-18(2,3)13-19)14-8-6-7-9-16(14)22-4/h6-9,15H,5,10-11,13H2,1-4H3
• InChI Key: JKYAQPBLKAVSMJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C#N)C1(CCOC(C1)(C)C)C2=CC=CC=C2OC
• Molecular Formula: C19H25NO4
• Molecular Weight: 331.4 g/mol

Description

Ethyl cyano[4-(2-methoxyphenyl)-2,2-dimethyltetrahydro-2H-pyran-4-yl]acetate, also known as EMPTA, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. EMPTA is a synthetic compound that is commonly used in the field of medicinal chemistry and drug discovery.

Scientific Research Applications

Ethyl cyano[4-(2-methoxyphenyl)-2,2-dimethyltetrahydro-2H-pyran-4-yl]acetate has several potential applications in scientific research. It is commonly used as a building block in the synthesis of various compounds, including potential drug candidates. ethyl cyano[4-(2-methoxyphenyl)-2,2-dimethyltetrahydro-2H-pyran-4-yl]acetate has been shown to exhibit antitumor activity in vitro, making it a potential candidate for the development of anticancer drugs. Additionally, ethyl cyano[4-(2-methoxyphenyl)-2,2-dimethyltetrahydro-2H-pyran-4-yl]acetate has been shown to exhibit antiviral activity against the influenza virus, making it a potential candidate for the development of antiviral drugs.

Mechanism of Action

The mechanism of action of ethyl cyano[4-(2-methoxyphenyl)-2,2-dimethyltetrahydro-2H-pyran-4-yl]acetate is not well understood. However, it has been suggested that ethyl cyano[4-(2-methoxyphenyl)-2,2-dimethyltetrahydro-2H-pyran-4-yl]acetate may exert its antitumor activity by inhibiting the activity of certain enzymes, such as topoisomerase II. Additionally, ethyl cyano[4-(2-methoxyphenyl)-2,2-dimethyltetrahydro-2H-pyran-4-yl]acetate may exert its antiviral activity by inhibiting the replication of the influenza virus.
Biochemical and Physiological Effects:
ethyl cyano[4-(2-methoxyphenyl)-2,2-dimethyltetrahydro-2H-pyran-4-yl]acetate has been shown to exhibit several biochemical and physiological effects. In vitro studies have shown that ethyl cyano[4-(2-methoxyphenyl)-2,2-dimethyltetrahydro-2H-pyran-4-yl]acetate can induce apoptosis, or programmed cell death, in cancer cells. Additionally, ethyl cyano[4-(2-methoxyphenyl)-2,2-dimethyltetrahydro-2H-pyran-4-yl]acetate has been shown to inhibit the growth and proliferation of cancer cells. In terms of its antiviral activity, ethyl cyano[4-(2-methoxyphenyl)-2,2-dimethyltetrahydro-2H-pyran-4-yl]acetate has been shown to inhibit the replication of the influenza virus.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl cyano[4-(2-methoxyphenyl)-2,2-dimethyltetrahydro-2H-pyran-4-yl]acetate in lab experiments is its synthetic availability. ethyl cyano[4-(2-methoxyphenyl)-2,2-dimethyltetrahydro-2H-pyran-4-yl]acetate can be easily synthesized in the lab, making it a readily available compound for research purposes. Additionally, ethyl cyano[4-(2-methoxyphenyl)-2,2-dimethyltetrahydro-2H-pyran-4-yl]acetate has been shown to exhibit potent antitumor and antiviral activity in vitro, making it a promising candidate for further research. However, one limitation of using ethyl cyano[4-(2-methoxyphenyl)-2,2-dimethyltetrahydro-2H-pyran-4-yl]acetate in lab experiments is its potential toxicity. ethyl cyano[4-(2-methoxyphenyl)-2,2-dimethyltetrahydro-2H-pyran-4-yl]acetate has been shown to exhibit cytotoxicity in some cell lines, which may limit its use in certain experiments.

Future Directions

There are several potential future directions for research involving ethyl cyano[4-(2-methoxyphenyl)-2,2-dimethyltetrahydro-2H-pyran-4-yl]acetate. One direction is the development of ethyl cyano[4-(2-methoxyphenyl)-2,2-dimethyltetrahydro-2H-pyran-4-yl]acetate derivatives with improved antitumor and antiviral activity. Additionally, further studies are needed to elucidate the mechanism of action of ethyl cyano[4-(2-methoxyphenyl)-2,2-dimethyltetrahydro-2H-pyran-4-yl]acetate and its potential toxicity. Finally, ethyl cyano[4-(2-methoxyphenyl)-2,2-dimethyltetrahydro-2H-pyran-4-yl]acetate may be a useful tool in the development of new drug delivery systems or in the study of drug metabolism.

Synthesis Methods

The synthesis of ethyl cyano[4-(2-methoxyphenyl)-2,2-dimethyltetrahydro-2H-pyran-4-yl]acetate involves the reaction between 4-(2-methoxyphenyl)-2,2-dimethyltetrahydro-2H-pyran-4-ol and ethyl cyanoacetate. The reaction is catalyzed by a base, such as potassium carbonate, and is carried out in an organic solvent, such as dimethylformamide. The resulting product is then purified using column chromatography to obtain pure ethyl cyano[4-(2-methoxyphenyl)-2,2-dimethyltetrahydro-2H-pyran-4-yl]acetate.